![molecular formula C8H6OS B041337 Benzo[b]thiophen-2(3H)-one CAS No. 496-31-1](/img/structure/B41337.png)
Benzo[b]thiophen-2(3H)-one
Overview
Description
Benzo[b]thiophen-2(3H)-one, also known as this compound, is a useful research compound. Its molecular formula is C8H6OS and its molecular weight is 150.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of Spiroheterocycles : Benzo[b]thiophen-3(2H)-one 1,1-dioxide is utilized as a reagent for synthesizing spiroheterocycles, which are essential in creating new heterocyclic systems (Cekavicus et al., 2008).
Medicinal Chemistry and Organic Materials : Recent advancements in synthesizing benzo[b]thiophenes have led to various benzo[b]thiophene skeletons, finding applications in medicinal chemistry, organic photoelectric materials, and organic semiconductors (Duc, 2020).
Environmental Applications : The photochemical oxidation of benzo[b]thiophene in aqueous solutions forms benzo[b]thiophene-2,3-quinone, helpful in predicting oil spill products in oceans (Andersson & Bobinger, 1992).
Biological Activity Studies : Bis benzothiophene Schiff bases have shown high predicted activities against bacteria, angina, allergies, depression, and obesity. One compound exhibited significant antimicrobial and antileishmanial properties (Ünver et al., 2020).
Selective Estrogen Receptor Modulation : A method for synthesizing 2-aryl-3-substituted benzo[b]thiophenes, which can be useful for selective estrogen receptor modulation, has been developed (David et al., 2005).
Antimycotic Properties : Substituted benzo[b]thiophenes have been used as bioactive compounds, with specific derivatives showing potent antifungal properties (Nussbaumer et al., 1991).
Organic Synthesis and Catalysis : Highly substituted thiophenes and benzo[b]thiophenes have been synthesized via a one-pot method from bromoenynes and o-alkynylbromobenzene derivatives, offering potential in the preparation of sulfur heterocycles (Guilarte et al., 2011).
Antibacterial, Antifungal, and Anti-inflammatory Properties : New benzo[b]thiophene derivatives have shown significant antibacterial, antifungal, and anti-inflammatory properties (Isloor et al., 2010).
Dye Industry : Novel disperse dyes derived from benzo[b]thiophene-3(2H)-one-1,1-dioxide have exhibited promising coloristic and dyeing properties on polyester (Bhatti & Seshadri, 2004).
Synthesis of Tubulin Binding Agents : A novel palladium-mediated coupling approach has been applied to synthesize 2,3-disubstituted benzo(b)thiophenes, useful in the synthesis of tubulin binding agents (Flynn et al., 2001).
Future Directions
Mechanism of Action
Target of Action
Benzo[b]thiophen-2(3H)-one primarily targets the Serotonin N-acetyltransferase (AANAT) . AANAT is the penultimate enzyme in melatonin biosynthesis and is responsible for the nocturnal rhythm of melatonin production in the pineal gland . Specific AANAT inhibitors could be useful for the treatment of different physiopathological disorders encountered in diseases such as seasonal affective disorders or obesity .
Mode of Action
This compound interacts with its targets through a series of biochemical reactions. It has been found to exhibit high inhibitory activity against AANAT . The compound also exhibits marginal human STING-activating activities . The proposed binding mode of the compound and STING protein includes two canonical hydrogen bonds, a π-π stacking interaction, as well as a π-cation interaction formed between the agonist and the CDN-binding domain of STING protein .
Biochemical Analysis
Biochemical Properties
Benzo[b]thiophen-2(3H)-one has been found to interact with various enzymes and proteins. For instance, it has been shown to have antimicrobial properties against indicator microorganisms such as C. albicans ATCC 10231, B. subtilis ATCC 6633, E. coli ATCC 25922 and S. aureus ATCC 25923 . The nature of these interactions is likely due to the compound’s structure and its ability to bind to certain sites on these biomolecules .
Cellular Effects
The effects of this compound on cells are diverse. It has been found to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For example, it has been shown to have high antioxidant capacities, surpassing the antioxidant capacity of a universally accepted reference of trolox .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The exact mechanism of action is likely dependent on the specific context and the other molecules present.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with several enzymes and cofactors, and can have effects on metabolic flux or metabolite levels .
Transport and Distribution
Given its biochemical properties, it is likely that it interacts with various transporters or binding proteins .
Properties
IUPAC Name |
3H-1-benzothiophen-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6OS/c9-8-5-6-3-1-2-4-7(6)10-8/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARTAFUJPRUWRJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2SC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60343687 | |
Record name | Benzo[b]thiophen-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60343687 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
496-31-1 | |
Record name | Benzo[b]thiophen-2(3H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=496-31-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzo[b]thiophen-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60343687 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dihydro-1-benzothiophen-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are some efficient synthetic routes to obtain Benzo[b]thiophen-2(3H)-one?
A1: A highly effective synthesis involves treating 2,4,6-tri-(2-benzo[b]thienyl)cyclotriboroxane with hydrogen peroxide, yielding this compound in a 72% overall yield []. The precursor boroxane is synthesized by reacting 2-benzo[b]thienyl-lithium with n-butylborate followed by acid treatment. This method allows for the preparation of derivatives like 3-methylthis compound and benzo[b]-thiophen-3(2H)-one (thioindoxyl) using analogous procedures. []
Q2: How does this compound react with dimethyl sulphate under basic conditions?
A2: The reaction pathway is significantly influenced by the solvent and base used. Notably, treating this compound with sodium hydride and dimethyl sulphate in hexamethylphosphoramide results in a high yield (90%) of 2-methoxybenzo[b]thiophen. [] This reaction highlights the nucleophilic character of the enolate formed from this compound under basic conditions.
Q3: Can this compound be utilized in asymmetric synthesis?
A3: Yes, recent research has explored the use of Benzo[b]thiophen-2(3H)-ones as prochiral substrates in palladium-catalyzed asymmetric allylic alkylation reactions. A novel method for in situ generation of ion-paired chiral ligands from ammonium phosphines and chiral Brønsted acids, under phase-transfer conditions, has been employed. [] This approach enables rapid screening for optimal chiral ligands, facilitating the asymmetric synthesis of potentially valuable chiral derivatives from this compound.
Q4: Beyond the mentioned reactions, what other synthetic applications are there for this compound?
A4: this compound and its derivatives serve as versatile building blocks for the construction of thieno[3,2-c]quinolines. [] Various synthetic strategies utilize this compound in conjunction with reagents like 2-(thiophen-2-yl)aniline, 2-chlorothiophene-3-carboxylic acids, and N-[2-(thiophen-2-yl)phenyl]formamide, among others. [] This highlights the significance of this compound in accessing diverse heterocyclic frameworks of potential pharmaceutical interest.
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